XSJ05

• Molecular Formula: C29H25N5O4S
• Molecular Weight: 539.6 g/mol
• InChI: InChI=1S/C29H25N5O4S/c1-3-29(37)22-12-24-25-20(14-34(24)26(35)21(22)15-38-27(29)36)19(18-6-4-5-7-23(18)32-25)13-30-33-28(39)31-17-10-8-16(2)9-11-17/h4-13,37H,3,14-15H2,1-2H3,(H2,31,33,39)/b30-13+/t29-/m0/s1
• InChIKey: FMQOSLLXUMTNHW-WYBYGJTBSA-N

XSJ05: Potent Topoisomerase I Inhibitor for CRC Research

XSJ05 (CAS: 1461652-87-8) is a 7-position modified camptothecin (CPT) derivative designed as a topoisomerase I (Topo I) inhibitor [1]. It belongs to a novel class of 7-aminothiourea camptothecin analogs that were synthesized to overcome the bioavailability and systemic toxicity limitations of conventional CPT derivatives like irinotecan and topotecan (TPT) [2]. Its primary mechanism involves inducing DNA double-strand breaks, leading to G2/M phase cell cycle arrest and apoptosis, specifically in colorectal cancer (CRC) models [3].

Pathway

Topoisomerase I inhibition study fit

Model

Colorectal cancer cell-model context

Comparator

Comparator compound benchmarking in HCT116 cells

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source
• [3] TargetMol. XSJ05 Product Page. CAS: 1461652-87-8. View Source

XSJ05 vs. Generic Camptothecin Derivatives in CRC Models

Simply substituting XSJ05 with a commercially available, 'in-class' Topo I inhibitor (e.g., irinotecan, topotecan) is not a scientifically valid approach for CRC-focused research. While all CPT derivatives share a core mechanism, their therapeutic window and efficacy against specific cancer types are profoundly altered by structural modifications, particularly at the 7-position [1]. XSJ05's unique 7-aminothiourea substitution confers a distinct anti-CRC potency profile in vitro that has been directly benchmarked against topotecan (TPT), demonstrating a >300-fold improvement in IC50 in the HCT116 CRC cell line [2]. This level of differential activity against a specific cancer lineage cannot be assumed for other analogs, making XSJ05 a non-fungible tool compound for CRC target validation and lead optimization studies [3].

7-substituent

Aminothiourea modification may shift target engagement and potency profile compared to generic CPT analogs.

Potency context

Reported IC₅₀ advantage over topotecan is structure-specific; alternative 7-substituents may not replicate this response.

Mechanistic

Ternary complex stability and efflux-pump susceptibility may differ with structural analogs, altering cell-model outcomes.

• [1] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source
• [2] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [3] TargetMol. XSJ05 Product Page. CAS: 1461652-87-8. View Source

XSJ05 Evidence-Based Comparator Guide

Cytotoxicity in HCT116 Cells vs. Topotecan

XSJ05 demonstrates exceptional anti-proliferative activity against the human colorectal cancer cell line HCT116, achieving a sub-nanomolar IC50 that is >300-fold more potent than the clinically approved Topo I inhibitor topotecan (TPT) [1]. This direct head-to-head comparison was performed under identical assay conditions within the same study [2].

Cytotoxicity vs TPT

Head-to-head

XSJ05 IC₅₀ 0.006 ± 0.003 µM; Topotecan (TPT) comparator

Supports cell-model endpoint review

MTT assay, HCT116, 72 h; reported higher potency

Evidence Dimension	Anti-proliferative activity (IC50)
Target Compound Data	0.006 ± 0.003 μM
Comparator Or Baseline	Topotecan (TPT), 2.029 ± 0.771 μM
Quantified Difference	XSJ05 is ~338-fold more potent than TPT (calculated from mean IC50 values).
Conditions	HCT116 human colorectal cancer cell line; in vitro cytotoxicity assay.

Why This Matters

This >300-fold potency advantage against a clinically relevant CRC cell line directly justifies the selection of XSJ05 over TPT for anti-CRC drug discovery programs.

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source

Topoisomerase I Selectivity Profile

Within the same novel 7-substituted CPT series, XSJ05 (IC50 = 0.006 ± 0.003 μM) demonstrates approximately 2-fold greater anti-proliferative potency than its close structural analog XSJ07 (IC50 = 0.013 ± 0.003 μM) against HCT116 cells [1]. This difference is attributed to the specific 7-aminothiourea substituent in XSJ05 versus the 7-aminourea in XSJ07 [2].

Topo I Selectivity

Class-level inference

Characterized as selective Topo I inhibitor; 7-aminothiourea designed for Topo I stabilization

Topo I vs II pathway context

Camptothecin class mechanism; no Topo II inhibition reported

Evidence Dimension	Anti-proliferative activity (IC50)
Target Compound Data	0.006 ± 0.003 μM
Comparator Or Baseline	XSJ07, 0.013 ± 0.003 μM
Quantified Difference	XSJ05 is ~2.2-fold more potent than XSJ07.
Conditions	HCT116 human colorectal cancer cell line; in vitro cytotoxicity assay.

Why This Matters

This direct comparison confirms that XSJ05 is the optimal lead candidate within this specific chemical series for anti-CRC activity, providing a clear procurement rationale for researchers prioritizing potency.

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source

In Vitro Safety Profile Comparison

XSJ05 exerts its anti-cancer effects by directly inhibiting Topoisomerase I (Topo I), leading to the accumulation of DNA double-strand breaks (DSBs) [1]. This is a conserved mechanism of action for the CPT class, and the study confirms that XSJ05 maintains this critical on-target activity [2].

Tolerability Endpoint

Context-dependent

“Better safety profile” vs topotecan described in primary study

Supports safety-related endpoint review

Qualitative comparison; selectivity index not numerically reported

Evidence Dimension	Induction of DNA double-strand breaks (γH2AX foci)
Target Compound Data	Significant increase in γH2AX foci formation, indicating DNA damage.
Comparator Or Baseline	Class-level: Consistent with the mechanism of other CPT derivatives (e.g., SN-38, TPT).
Quantified Difference	N/A - qualitative or semi-quantitative evidence provided in the cited source.
Conditions	HCT116 human colorectal cancer cells; immunofluorescence assay for γH2AX.

Why This Matters

Confirmation of the expected Topo I mechanism ensures that XSJ05 is a valid tool compound for studying this pathway and is not acting via an off-target artifact, which is crucial for experimental reliability.

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source

Cell Cycle Effects: XSJ05 Induces G2/M Phase Arrest in CRC Cells

Treatment with XSJ05 leads to a significant accumulation of HCT116 cells in the G2/M phase of the cell cycle, a hallmark of DNA damage response, and ultimately induces apoptosis [1]. This phenotypic outcome is downstream of Topo I inhibition and is consistent with the expected cellular response to CPT-like molecules [2].

Evidence Dimension	Cell cycle distribution (G2/M phase)
Target Compound Data	Significant increase in the percentage of cells in G2/M phase.
Comparator Or Baseline	Class-level: Similar G2/M arrest is observed with other CPT derivatives (e.g., SN-38, CPT-11).
Quantified Difference	N/A - qualitative or semi-quantitative evidence provided in the cited source.
Conditions	HCT116 human colorectal cancer cells; flow cytometry after propidium iodide staining.

Why This Matters

Demonstrating G2/M arrest and subsequent apoptosis confirms that the anti-proliferative effect is due to a specific, target-mediated cytotoxic mechanism rather than general toxicity, enhancing the value of XSJ05 as a research tool.

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source

Initial Safety Profile: Favorable Comparison to Topotecan

The original research article states that XSJ05 and XSJ07 have a 'better safety profile' than topotecan (TPT) [1]. While the publication does not provide detailed quantitative in vivo toxicity data, this qualitative claim is a key differentiator highlighted by the authors based on their preliminary assessments [2].

Evidence Dimension	Qualitative safety assessment
Target Compound Data	Better safety profile (as claimed by authors).
Comparator Or Baseline	Topotecan (TPT)
Quantified Difference	N/A - qualitative statement only.
Conditions	Preliminary assessment (details not fully provided in abstract/metadata).

Why This Matters

The explicit claim of a better safety profile compared to a clinically approved and often toxic agent (TPT) is a strong, albeit qualitative, differentiator that warrants further investigation and positions XSJ05 as a potentially safer lead candidate for CRC therapy development.

• [1] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [2] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source

XSJ05 Applications in Colorectal Cancer Research

CRC Cytotoxicity and Dose-Response Studies

XSJ05 serves as a highly potent and selective tool compound for confirming the dependency of specific CRC cell lines or patient-derived models on Topo I activity [1]. Its >300-fold potency advantage over TPT in HCT116 cells [2] makes it ideal for establishing robust dose-response curves and minimizing off-target effects associated with high concentrations of less potent inhibitors.

Mechanistic Studies of Topo I Inhibition in CRC

As a benchmark compound within a novel 7-substituted CPT series [1], XSJ05 is an essential control for medicinal chemistry campaigns aimed at developing next-generation Topo I inhibitors. Its defined structure, high potency, and established mechanism of action provide a baseline for evaluating the efficacy and safety of new analogs, particularly those targeting CRC [2].

Benchmarking Novel 7-Substituted CPT Analogs

Researchers studying the DNA damage response (DDR) pathway, specifically the cellular response to Topo I-induced DNA double-strand breaks, can use XSJ05 to trigger this pathway in a controlled, potent manner [1]. The compound's ability to induce G2/M arrest and apoptosis in HCT116 cells [2] provides a reliable system for probing downstream effectors, such as ATM, ATR, CHK1/2, and apoptosis-related proteins.

Preclinical Evaluation of Combination Therapies for Colorectal Cancer

Given the high unmet need for effective CRC therapies [1], XSJ05 is a strong candidate for preclinical studies evaluating synergistic combinations. Its superior potency against HCT116 cells [2] and claimed favorable safety profile [3] make it a logical partner for testing with DNA repair inhibitors (e.g., PARP inhibitors), checkpoint kinase inhibitors, or other standard-of-care chemotherapies in in vitro and in vivo CRC models.

Application

Selection Property

Validation Focus

CRC cell-model studies

Concentration-response sensitivity review

HCT116 dose-response endpoints

Topo I pathway research

Target engagement pathway analysis

DNA damage response readouts (e.g., γ-H2AX)

CPT analog benchmarking

7-substituent activity comparison

Standardized cytotoxicity comparator context

• [1] Tu L, et al. Identification of 7-aminourea or aminothiourea derivatives of camptothecin as selective topoisomerase I inihibitors with anti-colorectal cancer activities. Bioorganic Chemistry. 2024 Aug 13. View Source
• [2] Tu L, et al. Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorg Chem. 2024 Nov;152:107723. View Source
• [3] TargetMol. XSJ05 Product Page. CAS: 1461652-87-8. View Source